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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the pharmacodynamic activity
of GI-102, a bispecific fusion protein (CD80-IgG4 Fc-IL-2v), in patient samples. GI-102 is
designed to enhance anti-tumor immunity through a dual mechanism of action: blockade of the
CTLA-4 pathway via its CD80 domain and stimulation of the IL-2 pathway through a modified
IL-2 variant (IL-2v3). The IL-2v3 component is engineered to preferentially bind to the IL-2
receptor By (IL-2RBy) over the a subunit (IL-2Ra), aiming to selectively expand cytotoxic T
lymphocytes (CTLs) and Natural Killer (NK) cells while minimizing the expansion of regulatory
T cells (Tregs).

Signaling Pathway and Mechanism of Action

GI-102's therapeutic strategy is centered on overcoming immune suppression and promoting a
robust anti-tumor response. The CD80 component binds to CTLA-4 on T cells, preventing its
interaction with CD80/CD86 on antigen-presenting cells (APCs), thereby releasing the brakes
on T cell activation. Simultaneously, the IL-2v3 moiety binds to the IL-2RBy complex on T cells
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and NK cells, triggering downstream signaling cascades that lead to their proliferation,
activation, and enhanced effector functions.
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» To cite this document: BenchChem. [Application Notes and Protocols for Measuring GI-102
Activity in Patient Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675219/docs#application-notes-and-protocols-for-
measuring-gi-102-activity-in-patient-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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